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Compound of Interest

Compound Name: Acid Blue 120

Cat. No.: B1665437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the staining

of nylon (polyamide) fibers using Acid Blue 120, an anionic azo dye. The information is

intended to guide researchers in achieving consistent and reproducible staining for various

applications, including textile research, materials science, and the development of drug delivery

systems where fiber visualization is critical.

Introduction
Acid Blue 120 is a water-soluble anionic dye that is effective for dyeing protein fibers like wool

and silk, as well as synthetic polyamides such as nylon.[1][2] The staining mechanism relies on

the ionic interaction between the negatively charged sulfonate groups of the dye molecule and

the positively charged amino groups of the nylon fiber under acidic conditions.[3][4] The

intensity and fastness of the staining are influenced by several key parameters, including pH,

temperature, dye concentration, and the duration of the staining process.[5]

Principle of Staining
The staining of nylon fibers with Acid Blue 120 is an absorption process governed by

electrostatic interactions. In an acidic solution, the amino end groups (-NH2) of the nylon

polymer chain become protonated, acquiring a positive charge (-NH3+). Acid Blue 120, with its

sulfonate groups (-SO3-), exists as a large anion in the aqueous solution. The electrostatic

attraction between the cationic sites on the nylon fiber and the anionic dye molecules leads to
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the formation of an ionic bond, effectively fixing the dye to the fiber. In addition to ionic bonding,

Van der Waals forces and hydrogen bonding can also contribute to the dye-fiber interaction.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for staining nylon fibers with

acid dyes, including Acid Blue 120. These values are derived from general protocols for weak

acid dyes on polyamide fibers and should be optimized for specific experimental needs.

Table 1: Staining Solution and Conditions

Parameter
Recommended
Range

Typical Value Notes

Acid Blue 120

Concentration (%

owf*)

0.5 - 4.0% 2.0%

Concentration can be

adjusted to achieve

desired shade

intensity.

pH of Dyebath 4.5 - 6.0 5.0

A lower pH can

increase the rate of

dye uptake but may

reduce levelness.

Staining Temperature 90 - 100°C 95°C

Higher temperatures

promote dye diffusion

into the fiber.

Staining Time 30 - 60 minutes 45 minutes

Longer duration can

lead to deeper

shades.

Liquor Ratio (M:L) 1:20 - 1:50 1:30

The ratio of the weight

of the material (M) to

the volume of the

liquor (L).

*% owf: on the weight of the fiber.
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Table 2: Auxiliary Agents

Agent Concentration Purpose

Acetic Acid or Ammonium

Acetate
As required to adjust pH

To create the acidic

environment necessary for

protonation of nylon's amino

groups.

Leveling Agent (Anionic or

Non-ionic)
0.5 - 1.0 g/L

To ensure uniform dye

absorption and prevent

blotchiness, especially with

rapid heating.

Glauber's Salt (Sodium

Sulfate)
5 - 10 g/L

Acts as an electrolyte to

control the exhaustion rate of

the dye.

Experimental Protocols
This section provides a detailed, step-by-step protocol for staining nylon fibers with Acid Blue
120 in a laboratory setting.

Materials and Reagents
Nylon fibers/fabric

Acid Blue 120 (C.I. 26400)

Distilled or deionized water

Acetic acid (glacial) or Ammonium acetate

Leveling agent (e.g., an anionic or non-ionic surfactant)

Sodium sulfate (Glauber's salt)

Sodium carbonate (for post-treatment wash)
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Non-ionic detergent

Beakers

Heating and stirring apparatus (e.g., hot plate with magnetic stirrer, water bath)

pH meter

Graduated cylinders and pipettes

Thermometer

Preparation of Staining Solution (for 1 gram of nylon
fibers at a 1:30 liquor ratio)

In a 50 mL beaker, weigh 0.02 g (2% owf) of Acid Blue 120 powder.

Add a small amount of hot distilled water to the beaker and paste the dye.

Gradually add more hot distilled water, stirring continuously, until the dye is fully dissolved.

In a separate 100 mL beaker, add approximately 25 mL of distilled water.

Add the required amount of leveling agent (e.g., 0.03 g for a 1 g/L concentration) and

Glauber's salt (e.g., 0.15 g for a 5 g/L concentration) and stir until dissolved.

Transfer the dissolved dye solution to the beaker containing the auxiliary agents.

Add distilled water to bring the total volume to 30 mL.

Adjust the pH of the dyebath to 5.0 using a dilute solution of acetic acid or by adding

ammonium acetate.

Staining Procedure
Thoroughly wet the nylon fibers with distilled water. This ensures even dye uptake.

Introduce the wetted nylon fibers into the prepared dyebath at room temperature.
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Place the beaker on a heating and stirring apparatus.

Begin to heat the dyebath gradually, at a rate of approximately 2°C per minute, while stirring

continuously.

Once the temperature reaches 95°C, maintain this temperature for 45 minutes. Continue to

stir the solution to ensure even staining.

After the staining period, turn off the heat and allow the dyebath to cool down gradually.

Once cooled to approximately 50°C, remove the stained nylon fibers from the dyebath.

Post-Staining Treatment
Rinse the stained fibers under cold running water to remove any excess, unfixed dye.

Prepare a wash bath containing 1 g/L of a non-ionic detergent and a small amount of sodium

carbonate to ensure a slightly alkaline pH.

Wash the fibers in this solution at 60-70°C for 10-15 minutes to remove any loosely bound

dye and improve wash fastness.

Rinse the fibers thoroughly with warm and then cold water until the rinse water runs clear.

Allow the stained nylon fibers to air dry.

Visualizations
Signaling Pathway of Acid Blue 120 Staining on Nylon
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Caption: Interaction mechanism of Acid Blue 120 with nylon fiber.

Experimental Workflow for Nylon Staining

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1665437?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Staining Solution
(Acid Blue 120, Auxiliaries, pH Adjustment)

Pre-wet Nylon Fibers

Immerse Fibers & Gradually Heat to 95°C

Hold at 95°C for 45 min

Cool Down Dyebath

Cold Rinse

Hot Wash with Detergent

Final Rinse

Air Dry

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1665437?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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